Cas no 1823904-12-6 ((1-Methylisoquinolin-3-yl)methanol)

• Product Name: (1-Methylisoquinolin-3-yl)methanol
• CAS No: 1823904-12-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4727967
• PubChem ID: 71721144
• Update Time: 2025-10-30

(1-Methylisoquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Methylisoquinolin-3-yl)methanol
• FCH2496326
• AX8260207

• Inchi： 1S/C11H11NO/c1-8-11-5-3-2-4-9(11)6-10(7-13)12-8/h2-6,13H,7H2,1H3
• InChI Key： GOIFOORQERIYLX-UHFFFAOYSA-N
• SMILES： OCC1=CC2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (1-Methylisoquinolin-3-yl)methanol

Comprehensive Analysis of (1-Methylisoquinolin-3-yl)methanol (CAS No. 1823904-12-6): Properties, Applications, and Industry Insights

(1-Methylisoquinolin-3-yl)methanol (CAS No. 1823904-12-6) is a specialized organic compound belonging to the isoquinoline derivative family. With its molecular formula C₁₁H₁₁NO, this compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of both a methyl group and a hydroxymethyl group on the isoquinoline backbone contributes to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery and heterocyclic chemistry have fueled interest in isoquinoline derivatives, with researchers exploring their potential as building blocks for bioactive molecules. The compound's CAS number 1823904-12-6 serves as a crucial identifier in chemical databases, facilitating precise tracking in supply chains and research documentation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound's purity and structural integrity.

The synthesis of (1-Methylisoquinolin-3-yl)methanol typically involves multi-step organic transformations, with careful control of reaction conditions to ensure optimal yield and selectivity. Modern green chemistry approaches are being investigated to improve the sustainability of its production processes, addressing growing environmental concerns in the chemical industry. These developments align with current market demands for eco-friendly synthesis methods and reduced carbon footprint manufacturing.

In pharmaceutical applications, the compound's structural motif shows promise for developing central nervous system (CNS) targeted therapies and enzyme inhibitors. Its isoquinoline core is particularly interesting for medicinal chemistry applications due to its resemblance to various biologically active natural products. Researchers are actively investigating its potential in neurological disorder research and cancer therapeutics, though these applications remain in preclinical stages.

The material science sector has explored 1823904-12-6 as a precursor for functional materials and coordination complexes. Its ability to form stable complexes with transition metals makes it valuable for creating catalysts and luminescent materials. These applications benefit from the compound's chelating properties and structural rigidity, which contribute to material stability under various conditions.

Quality control standards for (1-Methylisoquinolin-3-yl)methanol typically require ≥95% purity, with strict specifications for residual solvents and byproducts. The compound's physicochemical properties, including melting point (typically 120-125°C) and solubility profile (soluble in most organic solvents), are critical parameters for industrial applications. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain stability.

Market analysis indicates growing demand for specialty isoquinoline derivatives like CAS 1823904-12-6, driven by expanding research in small molecule therapeutics and advanced materials. The compound's niche applications contribute to its premium pricing in the fine chemicals market. Supply chain considerations emphasize reliable sourcing from certified manufacturers with proper analytical documentation and quality assurance protocols.

Recent patent literature reveals innovative applications of (1-Methylisoquinolin-3-yl)methanol in organic electronics and photovoltaic materials, highlighting its potential beyond traditional chemical uses. These emerging applications leverage the compound's electron-rich structure and thermal stability, making it attractive for next-generation material development.

Safety assessments of 1823904-12-6 emphasize standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, responsible handling practices are recommended, consistent with chemical safety protocols for similar organic compounds. Regulatory compliance varies by region, requiring users to consult local chemical inventory listings and substance regulations.

Future research directions for (1-Methylisoquinolin-3-yl)methanol include exploring its structure-activity relationships in biological systems and developing more efficient synthetic routes. The compound's versatility ensures its continued relevance in cutting-edge research across multiple disciplines, from drug development to nanomaterial engineering.